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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895 Get Quote

For Immediate Release

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of Hexamethylphosphoramide-d18 (HMPA-

d18). A known carcinogen, HMPA-d18 necessitates strict adherence to safety protocols to

minimize exposure and ensure a safe laboratory environment. This guide offers troubleshooting

advice and frequently asked questions to address specific issues encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary health risks associated with Hexamethylphosphoramide-d18?

A1: Hexamethylphosphoramide-d18 is considered a carcinogen and is reasonably

anticipated to be a human carcinogen based on animal studies.[1] The primary routes of

exposure are inhalation, skin contact, and ingestion. Animal studies have shown that inhalation

exposure can lead to nasal tumors.[1][2][3] It is also classified as a substance that can cause

skin corrosion, serious eye damage, and germ cell mutagenicity.[4] Chronic exposure may also

cause damage to the lungs and kidneys and have reproductive effects.[5]

Q2: Is Hexamethylphosphoramide-d18 different from Hexamethylphosphoramide (HMPA) in

terms of safety?
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A2: Hexamethylphosphoramide-d18 is the deuterium-labeled version of

Hexamethylphosphoramide. This isotopic labeling does not significantly alter its chemical

properties or toxicity. Therefore, the safety precautions and handling procedures for HMPA

should be strictly applied to HMPA-d18.

Q3: What are the immediate first aid measures in case of exposure?

A3: In case of any exposure, immediate action is critical.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

seek immediate medical assistance.[4]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water.[5] Seek medical attention.[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids apart.[4][5] Remove contact lenses if present and easy to do.[4]

Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, have them drink water (at

most two glasses).[6] Seek immediate medical attention.[5][6]

Q4: How should I store Hexamethylphosphoramide-d18?

A4: Store Hexamethylphosphoramide-d18 in a cool, dry, and well-ventilated area in a tightly

sealed, approved container.[7] It should be stored away from incompatible materials such as

strong oxidizing agents and strong acids.[5] It is recommended to store containers of HMPA-

d18 in secondary containers.[5]
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Issue Possible Cause Solution

Accidental Spill
Improper handling, container

failure

Follow the detailed spill

cleanup protocol outlined

below. Evacuate the

immediate area and ensure

proper PPE is worn before

attempting cleanup. For large

spills, evacuate the area and

contact emergency services.

Unusual Odor Detected
Leaking container, inadequate

ventilation

Immediately stop work, check

container integrity, and ensure

the fume hood is functioning

correctly. If the source of the

odor cannot be identified and

rectified, evacuate the area

and seek assistance from the

safety officer. HMPA has a

spicy or aromatic odor.[3][5]

Contaminated PPE
Direct contact with the

chemical

Carefully remove and dispose

of contaminated gloves, lab

coats, and other protective

equipment as hazardous

waste. Wash hands and any

exposed skin thoroughly with

soap and water.

Disposal Confusion Unclear institutional guidelines

Do not dispose of

Hexamethylphosphoramide-

d18 down the drain. It must be

disposed of as hazardous

waste according to your

institution's specific guidelines.

[5] Collect all waste containing

HMPA-d18 in a clearly labeled,

leak-proof container.
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Quantitative Data Summary
Property Value Reference

CAS Number 51219-90-0 [4]

Molecular Formula C₆D₁₈N₃OP MedChemExpress

Boiling Point 233 °C (for HMPA) [5]

Melting Point 6 °C (for HMPA) [5]

Flash Point 105 °C (for HMPA) [5]

Vapor Pressure
0.07 mmHg at 25 °C (for

HMPA)
[5]

Vapor Density 6.2 (air = 1.0) (for HMPA) [5]

LD50 Oral (rat) 2525 mg/kg (for HMPA) [5]

LD50 Skin (rabbit) 2600 mg/kg (for HMPA) [5]

Experimental Protocols
Safe Handling Protocol

Engineering Controls: Always handle Hexamethylphosphoramide-d18 in a certified

chemical fume hood to ensure adequate ventilation.[5][6]

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves (e.g., Nitrile or Butyl rubber) tested

according to EN 374.[4] Always check for leaks before use.

Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.[6]

Hygiene Practices:

Wash hands thoroughly with soap and water after handling.[4]
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Do not eat, drink, or smoke in the work area.[4]

Remove contaminated clothing immediately and launder before reuse.[6]

Spill Cleanup Protocol
Immediate Actions:

Alert others in the vicinity and evacuate the immediate area.[8]

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team.

Containment:

For small spills, wear the appropriate PPE (double gloves, safety goggles, lab coat, and if

necessary, respiratory protection).[9]

Contain the spill using an absorbent material like a spill pillow or sand, working from the

outside in to prevent spreading.[9][10]

Cleanup:

Carefully absorb the spilled liquid with an inert absorbent material.[6]

Collect the absorbed material using a scoop or other appropriate tools and place it into a

labeled, leak-proof container for hazardous waste disposal.[9][11]

Decontamination:

Clean the spill area with soap and water.[12]

Collect the cleaning materials and any contaminated items for disposal as hazardous

waste.[9]

Reporting: Report the spill to your supervisor and your institution's environmental health and

safety department.[9]
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Waste Disposal Protocol
Collection: All Hexamethylphosphoramide-d18 waste, including empty containers,

contaminated PPE, and spill cleanup materials, must be collected in a designated and

clearly labeled hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "Hexamethylphosphoramide-d18."

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

established procedures. Do not attempt to dispose of it through regular trash or sewer

systems.[5]
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Caption: Workflow for responding to a Hexamethylphosphoramide-d18 spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1605895?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls
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Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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